Cas no 302348-51-2 ([4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol)

[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol is a boronic ester derivative featuring a hydroxymethyl functional group. This compound is widely utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures in pharmaceutical and materials chemistry. The dioxaborolane moiety enhances stability and handling under ambient conditions, while the benzylic alcohol group offers further functionalization potential. Its high purity and consistent reactivity make it a reliable choice for complex organic transformations. The product is particularly valuable in medicinal chemistry for constructing bioactive molecules and in polymer science for designing advanced materials. Proper storage under inert conditions is recommended to maintain its integrity.
[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol structure
302348-51-2 structure
Product Name:[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
CAS No:302348-51-2
MF:C13H19BO3
MW:234.099164247513
MDL:MFCD09837617
CID:299171
PubChem ID:11402050
Update Time:2025-05-28

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
    • 4-(Hydroxymethyl)phenylboronic acid pinacol ester
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Alcohol
    • [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
    • Benzenemethanol,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 4-(Hydroxymethyl)benzeneboronic acid pinacol ester
    • AMTB135
    • 2-[4-(Hydroxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (4-(HYDROXYMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
    • 302348-51-2
    • (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol...
    • MFCD09837617
    • Z3234952715
    • [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
    • CHEMBL4443690
    • 4-HYDROXYMETHYLPHENYLBORONIC ACID, PINACOL ESTER
    • 4-(Hydroxymethyl)phenylboronic acid pinacol ester, 97%
    • AS-2366
    • BCP19655
    • CS-W005313
    • 4-Hydroxymethylphenylboronic acid pinacol ester
    • FT-0685504
    • Benzenemethanol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SCHEMBL1285032
    • H10378
    • J-513750
    • AKOS015949561
    • EN300-1614321
    • [4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
    • SY107021
    • DTXSID70464771
    • GZZBZWITJNATOD-UHFFFAOYSA-N
    • A876257
    • T3496
    • MDL： MFCD09837617
    • Inchi： 1S/C13H19BO3/c1-12(2)13(3,4)17-14(16-12)11-7-5-10(9-15)6-8-11/h5-8,15H,9H2,1-4H3
    • InChI Key： GZZBZWITJNATOD-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(CO)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 234.14300
  • Monoisotopic Mass: 234.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.07
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 353.3°C at 760 mmHg
  • Flash Point: 167.5°C
  • Refractive Index: 1.512
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 38.69000
  • LogP: 1.47810

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Security Information

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019110275-25g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 98%
25g
 $216.30 2023-09-02
Alichem
A019110275-100g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 98%
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 $550.00 2023-09-02
Chemenu
CM136934-5g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 95+%
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Chemenu
CM136934-10g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 95+%
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 $102 2021-08-05
Chemenu
CM136934-25g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 95+%
25g
 $178 2021-08-05
Chemenu
CM136934-100g
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 95+%
100g
 $445 2021-08-05
Apollo Scientific
OR303456-1g
4-Hydroxymethylphenylboronic acid pinacol ester
 302348-51-2
1g
 £15.00 2025-03-21
Apollo Scientific
OR303456-5g
4-Hydroxymethylphenylboronic acid pinacol ester
 302348-51-2
5g
 £15.00 2025-02-19
Apollo Scientific
OR303456-10g
4-Hydroxymethylphenylboronic acid pinacol ester
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 £170.00 2024-05-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD218088-250mg
(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
 302348-51-2 98%
250mg
 ￥30.0 2022-03-01

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Production Method

[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Related Literature

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